Cas no 61808-79-5 ( )

• Product name: &nbsp
• CAS No: 61808-79-5
• MF: C₁₅H₁₉NO
• MW: 229.31746
• CID: 955235
• PubChem ID: 20833926

  Chemical and Physical Properties

Names and Identifiers

• 2-piperidin-1-yl-3,4-dihydro-2H-naphthalen-1-one
• NSC-529564
• QK50450000
• NIOSH/QK5045000
• 61808-79-5
• 2-Piperidyl-1-tetralone hydrochloride
• NSC529564
• 3,4-Dihydro-2-(1-piperidyl)-1-(2)-naphthalenone hydrochloride
• 1(2H)-Naphthalenone, 3,4-dihydro-2-piperidino-, hydrochloride
•  

• Inchi： InChI=1S/C15H19NO.ClH/c17-15-13-7-3-2-6-12(13)8-9-14(15)16-10-4-1-5-11-16;/h2-3,6-7,14H,1,4-5,8-11H2;1H
• InChI Key： BZFVAZDNERNCHG-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)C2CCC3=CC=CC=C3C2=O.Cl

Computed Properties

• Exact Mass: 229.14677
• Monoisotopic Mass: 265.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 3.40990